Cas no 16269-13-9 (1-Adamantaneacetonitrile)
1-Adamantaneacetonitrile is a highly versatile and stable nitrile derivative of adamantane, characterized by its rigid, cage-like molecular structure. This compound exhibits exceptional thermal and chemical stability due to the adamantane framework, making it suitable for applications in high-performance materials and specialty chemicals. Its unique structure provides enhanced steric hindrance, which can improve selectivity in organic synthesis, particularly in the preparation of pharmaceuticals and advanced polymers. The nitrile functional group offers reactivity for further derivatization, enabling its use as a key intermediate in fine chemical synthesis. Additionally, 1-Adamantaneacetonitrile demonstrates potential in materials science, where its rigidity contributes to the development of thermally resistant polymers and liquid crystals. Its low volatility and robust stability under harsh conditions further enhance its utility in industrial and research applications.
1-Adamantaneacetonitrile structure
Product Name:1-Adamantaneacetonitrile
CAS No:16269-13-9
MF:C12H17N
MW:175.270083189011
MDL:MFCD00194034
CID:87670
PubChem ID:140052
Update Time:2025-07-02
1-Adamantaneacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Adamantan-1-yl)acetonitrile
- 1-Adamantaneacetonitrile
- 1-Adamantylacetonitrile
- 2-(1-adamantyl)acetonitrile
- 1-Carboxymethyladamantane nitrile
- 1-cyanomethyl-adamantane
- 2-adamantanylethanenitrile
- Tricyclo[3.3.1.1(3,7)]decane-1-acetonitrile
- 1-(Cyanomethyl)adamantane
- SCHEMBL354702
- AKOS006343446
- AKOS000272904
- LS-04306
- SR-01000389495-1
- MFCD00194034
- Tricyclo[3.3.1.13,7]decane-1-acetonitrile
- HMS1550F11
- 1-Adamantaneacetonitrile, 97%
- SR-01000389495
- DTXSID50167435
- FT-0608364
- AE-848/00883034
- Tricyclo(3.3.1.13,7)decane-1-acetonitrile
- NCGC00173543-01
- DXQVPXCZIRQITG-UHFFFAOYSA-N
- EU-0053119
- 16269-13-9
- TimTec1_005753
- tricyclo[3.3.1.1~3,7~]decane-1-acetonitrile
- tricyclo[3.3.1.1~3,7~]dec-1-ylacetonitrile
- STK767114
- ALBB-013704
-
- MDL： MFCD00194034
- Inchi： 1S/C12H17N/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1,3-8H2
- InChI Key： DXQVPXCZIRQITG-UHFFFAOYSA-N
- SMILES： N#CCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 175.13600
- Monoisotopic Mass: 175.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 77.5-78.5 ºC
- Boiling Point: 247.8±8.0 °C at 760 mmHg
- Flash Point: 99.3±13.3 °C
- Refractive Index: 1.534
- Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
- Water Partition Coefficient: Sparingly soluble in water.
- PSA: 23.79000
- LogP: 3.11648
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-Adamantaneacetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S36/37
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Adamantaneacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Adamantaneacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A90330-1g |
2-(Adamantan-1-yl)acetonitrile |
16269-13-9 | 97% | 1g |
¥928.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A90330-5g |
2-(Adamantan-1-yl)acetonitrile |
16269-13-9 | 97% | 5g |
¥3708.0 | 2021-09-10 | |
| TRC | A220245-50mg |
1-Adamantaneacetonitrile |
16269-13-9 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A220245-100mg |
1-Adamantaneacetonitrile |
16269-13-9 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A220245-500mg |
1-Adamantaneacetonitrile |
16269-13-9 | 500mg |
$ 115.00 | 2022-06-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023418-1g |
1-Adamantaneacetonitrile |
16269-13-9 | 97% | 1g |
￥926 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023418-5g |
1-Adamantaneacetonitrile |
16269-13-9 | 97% | 5g |
￥4225 | 2024-05-25 | |
| abcr | AB146934-1 g |
1-Adamantaneacetonitrile, 97%; . |
16269-13-9 | 97% | 1 g |
€96.30 | 2023-07-20 | |
| abcr | AB146934-5 g |
1-Adamantaneacetonitrile, 97%; . |
16269-13-9 | 97% | 5 g |
€332.00 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24770-1g |
1-Adamantaneacetonitrile, 97% |
16269-13-9 | 97% | 1g |
￥1090.00 | 2023-03-01 |
1-Adamantaneacetonitrile Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
16269-13-9 (1-Adamantaneacetonitrile) Related Products
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- 84219-05-6(Bicyclo[2.2.2]octane-1-acetonitrile, 4-butyl-)
- 113249-44-8(Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetrapropanenitrile)
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- 1227462-37-4(4-PENTYL-4'-PROPYLBI(CYCLOHEXANE)-4-CARBONITRILE)
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- 113249-37-9
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